KAD-1229-d8 Calcium Hydrate
KAD-1229-d8 Calcium Hydrate
Brand Name:
Vulcanchem
CAS No.:
1346603-13-1
VCID:
VC0026965
InChI:
InChI=1S/C19H25NO3.H2O/c21-18(20-12-15-8-4-5-9-16(15)13-20)11-17(19(22)23)10-14-6-2-1-3-7-14;/h1-3,6-7,15-17H,4-5,8-13H2,(H,22,23);1H2/t15-,16+,17-;/m0./s1/i1D,2D,3D,6D,7D,10D2,17D;
SMILES:
C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)O.O
Molecular Formula:
C19H27NO4
Molecular Weight:
341.477
KAD-1229-d8 Calcium Hydrate
CAS No.: 1346603-13-1
Reference Standards
VCID: VC0026965
Molecular Formula: C19H27NO4
Molecular Weight: 341.477
| CAS No. | 1346603-13-1 |
|---|---|
| Product Name | KAD-1229-d8 Calcium Hydrate |
| Molecular Formula | C19H27NO4 |
| Molecular Weight | 341.477 |
| IUPAC Name | (2R)-4-[(3aR,7aS)-1,3,3a,4,5,6,7,7a-octahydroisoindol-2-yl]-2-deuterio-2-[dideuterio-(2,3,4,5,6-pentadeuteriophenyl)methyl]-4-oxobutanoic acid;hydrate |
| Standard InChI | InChI=1S/C19H25NO3.H2O/c21-18(20-12-15-8-4-5-9-16(15)13-20)11-17(19(22)23)10-14-6-2-1-3-7-14;/h1-3,6-7,15-17H,4-5,8-13H2,(H,22,23);1H2/t15-,16+,17-;/m0./s1/i1D,2D,3D,6D,7D,10D2,17D; |
| Standard InChIKey | YBMPTCIINXDDNF-IGMUIECFSA-N |
| SMILES | C1CCC2CN(CC2C1)C(=O)CC(CC3=CC=CC=C3)C(=O)O.O |
| Synonyms | (S)-2-Benzyl-4-oxo-4-(cis-perhydroisoindol-2-yl)butyric Acid-d8 Calcium Salt Hydrate; Mitiglinide-d8 Calcium Hydrate; |
| Last Modified | Aug 20 2021 |
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